Cas no 2138088-38-5 (3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one)

• Product Name: 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one
• CAS No: 2138088-38-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6199890
• PubChem ID: 165490650
• Update Time: 2025-10-28

3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138088-38-5
• 3-[(1-cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one
• EN300-1158662
• 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-9-4-7-12(15)8-13(9)14(3)10(2)11-5-6-11/h9-11,13H,4-8H2,1-3H3
• InChI Key： RSRJBZUMZXIXKL-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N(C)C(C)C1CC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one

Introduction to 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one (CAS No. 2138088-38-5)

3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2138088-38-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both amine and ketone functional groups in its molecular structure suggests a high degree of versatility, making it a valuable candidate for various chemical and biological studies.

The molecular framework of 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one consists of a cyclohexane ring substituted with a 1-cyclopropylethyl group and an N-methyl-N-(1-cyclopropylethyl)amino moiety at the 3-position, coupled with a ketone group at the 4-position. This structural configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the amine functionalities provide opportunities for hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one with greater accuracy. Molecular docking studies have revealed that this compound can interact with several key enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease. The amine moiety is particularly noteworthy, as it can form stable hydrogen bonds with polar residues in protein targets, thereby enhancing binding affinity.

In vitro experiments have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against various enzymes, including COX-2 and FAAH (fatty acid amide hydrolase). These findings are particularly intriguing given the growing interest in developing drugs that modulate lipid signaling pathways. The ketone group in the molecule may also contribute to its bioactivity by participating in Michael addition reactions or acting as a proton acceptor in hydrogen bonding networks.

The synthesis of 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined the synthesis of this compound, making it more accessible for large-scale production. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl-substituted backbone efficiently.

From a regulatory perspective, the handling and characterization of 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one must adhere to stringent quality control measures to ensure consistency across different batches. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm the identity and purity of the compound. These methods provide critical data for regulatory submissions and ensure that the material meets the required standards for preclinical and clinical studies.

The potential therapeutic applications of 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one are still being explored, but preliminary findings suggest its utility in treating neurological disorders such as depression and anxiety. The amine group's ability to interact with serotonin receptors has been highlighted in several studies, indicating that this compound may modulate neurotransmitter systems relevant to these conditions. Additionally, its structural similarity to known psychotropic agents makes it an attractive scaffold for further derivatization.

In conclusion, 3-[(1-Cyclopropylethyl)(methyl)amino]-4-methylcyclohexan-1-one (CAS No. 2138088-38-5) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.